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Compound of Interest

Compound Name: Tetrahexylammonium iodide

CAS No.: 2138-24-1

Cat. No.: B1219573

Get Quote

For Immediate Release

This technical guide offers a comprehensive analysis of the crystal structure of

tetrahexylammonium iodide, a quaternary ammonium salt with significant applications in

various fields, including as a phase-transfer catalyst and an electrolyte. This document is

intended for researchers, scientists, and professionals in drug development, providing in-depth

crystallographic data, detailed experimental protocols, and a visual representation of the

structural determination workflow.

Crystallographic Data Summary
The crystal structure of tetrahexylammonium iodide has been determined through single-

crystal X-ray diffraction. The key crystallographic parameters are summarized in the table

below, providing a quantitative overview of the solid-state arrangement of this compound.[1]
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Parameter Value

Chemical Formula C₂₄H₅₂IN

Molecular Weight 481.58 g/mol

Crystal System Orthorhombic

Space Group Aea2

Space Group Number 41

Unit Cell Dimensions

a 10.0773 Å

b 10.0124 Å

c 26.219 Å

Unit Cell Angles

α 90°

β 90°

γ 90°

Volume 2645.4 Å³

Z (Formula Units/Unit Cell) 4

Calculated Density 1.207 g/cm³

Temperature 150 K

Radiation Wavelength 1.54178 Å (CuKα)

R-factor 0.0689

Experimental Protocols
The determination of the crystal structure of tetrahexylammonium iodide involves a multi-step

process, from obtaining high-quality single crystals to the final refinement of the
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crystallographic model. The following is a detailed methodology based on established

crystallographic practices.

Single Crystal Growth
High-quality single crystals of tetrahexylammonium iodide suitable for X-ray diffraction can

be grown using the slow evaporation method.

Dissolution: Dissolve commercially available tetrahexylammonium iodide powder in a

minimal amount of a suitable solvent, such as methanol, with gentle heating and stirring until

a clear, saturated solution is obtained.

Filtration: Filter the warm solution through a syringe filter to remove any particulate

impurities.

Crystallization: Transfer the filtered solution to a clean crystallizing dish or vial. Cover the

container loosely to allow for slow evaporation of the solvent at room temperature.

Crystal Harvesting: Over a period of several days to a week, colorless, plate-like crystals

should form. Carefully harvest the best-formed crystals with well-defined faces for X-ray

analysis.

X-ray Diffraction Data Collection
Crystal Mounting: Select a suitable single crystal and mount it on a goniometer head using a

cryoprotectant, such as paratone-N oil, to prevent ice formation during data collection at low

temperatures.

Data Collection: Collect the diffraction data using a single-crystal X-ray diffractometer

equipped with a copper (Cu Kα) X-ray source and a suitable detector. Data is typically

collected at a low temperature (e.g., 150 K) to minimize thermal vibrations and improve data

quality. A series of diffraction images are collected as the crystal is rotated through a range of

angles.

Structure Solution and Refinement
Data Reduction: The raw diffraction images are processed to integrate the reflection

intensities and apply corrections for factors such as polarization and absorption.
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Structure Solution: The crystal structure is solved using direct methods or Patterson methods

to determine the initial positions of the heavier atoms (in this case, the iodide ion).

Structure Refinement: The initial structural model is refined against the experimental

diffraction data using full-matrix least-squares methods. In this iterative process, the atomic

coordinates, and thermal parameters are adjusted to minimize the difference between the

observed and calculated structure factors. Hydrogen atoms are typically placed in calculated

positions and refined using a riding model. The final refined structure is validated using

crystallographic software to ensure its chemical and geometric sensibility.

Visualizing the Workflow
The logical flow of the experimental and computational steps involved in determining the crystal

structure of tetrahexylammonium iodide is illustrated in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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